![molecular formula C10H8ClNO2 B2912987 [5-(4-Chlorophenyl)-1,3-oxazol-2-yl]methanol CAS No. 109544-14-1](/img/structure/B2912987.png)
[5-(4-Chlorophenyl)-1,3-oxazol-2-yl]methanol
Overview
Description
“[5-(4-Chlorophenyl)-1,3-oxazol-2-yl]methanol” is a chemical compound with the molecular formula C10H8ClNO2 . It is a derivative of oxadiazole, a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring .
Synthesis Analysis
The synthesis of similar compounds often starts from 4-chlorobenzoic acid. For example, 10 new 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized in six steps starting from 4-chlorobenzoic acid . The process involved esterification of 4-chlorobenzoic acid with methanol, followed by hydrazination, salt formation, and cyclization .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various spectroscopic techniques such as UV, IR, 1H NMR, 13C NMR, and mass spectrometry . The structure exhibits C–H…N intermolecular interactions and is stabilized by π–π interactions between the oxadiazole and phenyl rings .Chemical Reactions Analysis
The chemical reactions involving “this compound” can be complex and diverse. For instance, the compound can undergo reactions with amines to form sulfonamides . The reaction mechanism often involves the formation of an intermediate sulfonyl chloride, followed by a nucleophilic attack by the amines .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various analytical techniques. The compound has a molecular weight of 209.63 g/mol . Other properties such as solubility in water, solubility in organic solvents, and the octanol/water coefficient can also be determined .Scientific Research Applications
Anticancer and Antimicrobial Properties
Research demonstrates that certain compounds containing the [5-(4-Chlorophenyl)-1,3-oxazol-2-yl]methanol structure exhibit significant anticancer and antimicrobial activities. For instance, a study by Katariya, Vennapu, and Shah (2021) found that compounds incorporating oxazole, pyrazoline, and pyridine showed high potency against cancer cell lines and pathogenic strains, highlighting their potential in pharmaceutical applications (Katariya, Vennapu, & Shah, 2021).
Synthesis and Structural Studies
Dong and Huo (2009) focused on the synthesis and crystal structure of bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol, providing detailed insights into its molecular conformation and interactions, which are essential for understanding its chemical properties and potential applications (Dong & Huo, 2009).
Methanol Conversion Research
The compound has relevance in the study of methanol conversion, as seen in research on zeolite H-ZSM-5 by Svelle et al. (2006). They investigated the mechanism of methanol conversion to hydrocarbons, contributing to the understanding of catalysis and chemical processes involving methanol (Svelle et al., 2006).
Chiral Intermediate Production
Ni, Zhou, and Sun (2012) explored the production of a key chiral intermediate of the anti-allergic drug Betahistine, involving a related compound. They used a biotransformation approach with Kluyveromyces sp. for the stereoselective reduction of a related chlorophenyl compound, showcasing the role of biocatalysis in pharmaceutical synthesis (Ni, Zhou, & Sun, 2012).
Corrosion Inhibition Studies
Rahmani et al. (2018) conducted experimental and quantum chemical studies on oxazole derivatives as corrosion inhibitors, which include structures similar to this compound. They evaluated these compounds' performances in inhibiting corrosion of mild steel, contributing to the field of materials science and engineering (Rahmani et al., 2018).
Future Directions
The future directions for the study of “[5-(4-Chlorophenyl)-1,3-oxazol-2-yl]methanol” could involve further exploration of its biological activities. For instance, the compound could be tested for potential antiviral, antibacterial, and anticancer activities . Additionally, the compound could be modified to enhance its biological activity or reduce potential side effects .
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Similar compounds, such as indole derivatives, have been found to affect various biological pathways, leading to their diverse biological activities .
Result of Action
Similar compounds, such as indole derivatives, have been found to possess various biological activities, indicating that they likely have significant molecular and cellular effects .
properties
IUPAC Name |
[5-(4-chlorophenyl)-1,3-oxazol-2-yl]methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO2/c11-8-3-1-7(2-4-8)9-5-12-10(6-13)14-9/h1-5,13H,6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBXQCZNJLJIPER-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=C(O2)CO)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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